Cas no 1261672-80-3 (3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261672-80-3
• MF: C₁₁H₄Cl₄FN
• MW: 310.966562271118
• CID: 4925160
• Update Time: 2025-05-19

3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4FN/c12-6-2-8(14)7(13)1-5(6)11-9(15)3-17-4-10(11)16/h1-4H
• InChI Key： LXFHGYIEANJGAA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CN=CC=1Cl)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine

Professional Introduction to 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261672-80-3)

3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine, identified by its CAS number 1261672-80-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple halogen atoms, specifically chlorine and fluorine, imparts distinct electronic and steric characteristics that make it a valuable scaffold for drug discovery.

The compound's structure consists of a pyridine core substituted with a 3-chloro group at the 3-position, a 5-fluoro group at the 5-position, and a 4-(2,4,5-trichlorophenyl) substituent. This particular arrangement of functional groups enhances its reactivity and binding affinity towards biological targets. The trichlorophenyl moiety, in particular, contributes to strong hydrophobic interactions and can be crucial for optimizing pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated pyridines. Studies have demonstrated that such compounds often exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in cancer and inflammatory diseases. The electron-withdrawing nature of the chlorine and fluorine atoms can modulate the compound's bioavailability and metabolic stability, making it an attractive candidate for further development.

One of the most compelling aspects of 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel inhibitors and agonists with promising preclinical results. For instance, derivatives of this compound have shown efficacy in targeting kinases and other enzymes overexpressed in certain cancers. The ability to fine-tune the electronic properties through strategic functionalization makes it a powerful tool for structure-activity relationship (SAR) studies.

The synthesis of 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers can reliably utilize this compound in their studies. Techniques such as cross-coupling reactions and palladium-catalyzed transformations play a crucial role in constructing the complex framework of this molecule.

The impact of halogenation on the pharmacological properties of pyridines has been extensively studied. The introduction of fluorine atoms can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Conversely, chlorine atoms can increase lipophilicity and binding affinity by engaging in hydrophobic interactions with biological targets. The synergistic effect of these functional groups in 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine contributes to its unique pharmacological profile.

Recent advances in computational chemistry have further accelerated the development of halogenated pyridines like 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine. Molecular modeling techniques allow researchers to predict binding modes and optimize lead compounds with greater efficiency. These tools have been instrumental in identifying promising candidates for further experimental validation.

The therapeutic potential of this compound is underscored by ongoing clinical trials targeting various diseases. While specific details of these trials are proprietary at this time, preliminary data suggest that derivatives based on this scaffold exhibit encouraging biological activity. The combination of structural complexity and functional diversity makes it a compelling candidate for future drug development pipelines.

In conclusion, 3-Chloro-5-fluoro-4-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261672-80-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications position it as a valuable asset for researchers exploring novel therapeutic interventions. As our understanding of drug design continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.